molecular formula C18H12N2O2 B8588927 1-(Quinolin-3-yl)-1H-indole-3-carboxylic acid CAS No. 649550-80-1

1-(Quinolin-3-yl)-1H-indole-3-carboxylic acid

Cat. No.: B8588927
CAS No.: 649550-80-1
M. Wt: 288.3 g/mol
InChI Key: MMXPRCDDEKXQLK-UHFFFAOYSA-N
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Description

1-(Quinolin-3-yl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C18H12N2O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

649550-80-1

Molecular Formula

C18H12N2O2

Molecular Weight

288.3 g/mol

IUPAC Name

1-quinolin-3-ylindole-3-carboxylic acid

InChI

InChI=1S/C18H12N2O2/c21-18(22)15-11-20(17-8-4-2-6-14(15)17)13-9-12-5-1-3-7-16(12)19-10-13/h1-11H,(H,21,22)

InChI Key

MMXPRCDDEKXQLK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(C=N2)N3C=C(C4=CC=CC=C43)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.291 g (6.93 mmol) of lithium hydroxide monohydrate and 30 cm3 of water are added at a temperature in the region of 22° C. to 0.7 g (2.31 mmol) of 3-methoxycarbonyl-1-(quinol-3-yl)-1H-indole dissolved in 30 cm3 of tetrahydrofuran. After stirring at the reflux point of the solvent for 18 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 15 cm3 of water and then triturated with 7 cm3 of N hydrochloric acid. After filtering off and drying the solid residue under reduced pressure (2.7 kPa) at 40° C., 1 g of 3-carboxy-1-(quinol-3-yl)-1H-indole is obtained in the form of a pale yellow solid. Mass spectrum (EI): m/e 288 (M+·).
Name
lithium hydroxide monohydrate
Quantity
0.291 g
Type
reactant
Reaction Step One
Quantity
2.31 mmol
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Three

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